Cas no 2227850-81-7 (2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine)

• Product Name: 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine
• CAS No: 2227850-81-7
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 5927254
• PubChem ID: 165650262
• Update Time: 2025-06-10

2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine
• 2-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)pyridine
• 2227850-81-7
• EN300-1944089

• Inchi： 1S/C8H6F3NO/c9-8(10,11)5-2-1-3-12-7(5)6-4-13-6/h1-3,6H,4H2/t6-/m1/s1
• InChI Key： FWOZORITVMQTMW-ZCFIWIBFSA-N
• SMILES： FC(C1=CC=CN=C1[C@H]1CO1)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine

Introduction to 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine (CAS No. 2227850-81-7)

2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine, with the CAS number 2227850-81-7, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and an oxirane ring, which contribute to its potential therapeutic applications and chemical reactivity.

The trifluoromethyl group, a common moiety in pharmaceuticals, is known for its ability to enhance the metabolic stability and lipophilicity of molecules. This property makes 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine an attractive candidate for drug development, particularly in the design of drugs that require enhanced bioavailability and reduced metabolic degradation. The oxirane ring, on the other hand, provides a reactive site for various chemical transformations, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent studies have highlighted the potential of 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity. This finding suggests that 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine has also shown potential as an antiviral agent. A recent study in the Antiviral Research journal reported that this compound exhibits broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes. This dual functionality—anti-inflammatory and antiviral—makes 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine a versatile candidate for multi-target drug design.

The synthesis of 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of 3-trifluoromethylpyridine with an appropriate epoxide precursor under controlled conditions. The resulting product is then purified using column chromatography or other separation techniques to obtain the desired compound in high purity. This synthetic route has been validated in multiple laboratories, demonstrating its robustness and reproducibility.

The physicochemical properties of 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine, such as its solubility, stability, and logP value, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical applications. For example, its moderate logP value indicates that it can readily cross cell membranes, which is essential for achieving therapeutic concentrations at target sites.

In preclinical studies, 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine has shown promising results in animal models of inflammation and viral infection. These studies have provided valuable insights into its pharmacokinetics and pharmacodynamics, paving the way for further clinical evaluation. The compound's favorable safety profile, as evidenced by low toxicity in vitro and in vivo assays, further supports its potential as a therapeutic agent.

The potential applications of 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine extend beyond traditional drug development. Its unique chemical structure makes it an excellent building block for the synthesis of more complex molecules with diverse biological activities. For instance, researchers have used this compound as a starting material to synthesize novel inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets in cancer and other diseases.

In conclusion, 2-(2S)-oxiran-2-yl-3-(trifluoromethyl)pyridine (CAS No. 2227850-81-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable physicochemical properties, make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new applications and optimize its use in various fields.